Cas no 265116-85-6 ([1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)-)

• Product Name: [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)-
• CAS No: 265116-85-6
• MF: C₄₂H₃₀O₅
• MW: 614.684611797333
• MDL: MFCD04038039
• CID: 247709
• PubChem ID: 10985666
• Update Time: 2025-05-24

[1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)-
• 3,3’’-[OXYBIS(METHYLENE)]BIS-(1R,1’’R)-1,1’’-BI-2-NAPHTHOL
• 3,3''-(oxydimethylene)-di-1,1'-bi-2-naphthol
• 3,3''''-[OXYBIS(METHYLENE)]BIS-(1R,1''''R)-1,1''''-BI-2-NAPHTHOL
• 3,3-[OXYBIS(METHYLENE)]BIS-(1R,1R)-1,1-BI-2-NAPHTHOL
• (1R,1''R)-3,3''-[Oxybis(methylene)]bis-[1,1'-binaphthalene]-2,2'-diol, 95% (99% ee)
• 3,3''-[OXYBIS(METHYLENE)]BIS-(1R,1''R)-1,1''-BI-2-NAPHTHOL
• 336800-79-4
• 3,3''-[OXYBIS(METHYLENE)]BIS-(1S,1''S)-1,1'-BI-2-NAPHTHOL
• (1S,1''S)-3,3''-[oxybis(methylene)]bis-[1,1'-Binaphthalene]-2,2'-diol
• 3-[[3-hydroxy-4-(2-hydroxynaphthalen-1-yl)naphthalen-2-yl]methoxymethyl]-1-(2-hydroxynaphthalen-1-yl)naphthalen-2-ol
• A919870
• 265116-85-6
• (1S,?1''S)?-3,?3''-?[Oxybis(methylene)?]?bis-?[1,?1'-?binaphthalene]?-?2,?2'-?diol
• (1S,1''S)-3,3''-Oxybis(methylene)is-1,1'-inaphthalene]-2,2'-iol
• MFCD04038039
• (1R,1''R)-3,3''-Oxybis(methylene)is-1,1'-inaphthalene]-2,2'-iol
• (1R,1''R)-3,3''-[oxybis(methylene)]bis-[1,1'-Binaphthalene]-2,2'-diol
• CS-0087575
• SCHEMBL3146694

• MDL： MFCD04038039
• Inchi： 1S/C42H30O5/c43-35-19-17-25-9-1-5-13-31(25)37(35)39-33-15-7-3-11-27(33)21-29(41(39)45)23-47-24-30-22-28-12-4-8-16-34(28)40(42(30)46)38-32-14-6-2-10-26(32)18-20-36(38)44/h1-22,43-46H,23-24H2
• InChI Key： UZZFMCDREAEXRS-UHFFFAOYSA-N
• SMILES： O(CC1=CC2C=CC=CC=2C(=C1O)C1=C(C=CC2C=CC=CC1=2)O)CC1=CC2C=CC=CC=2C(=C1O)C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 614.20932405g/mol
• Monoisotopic Mass: 614.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 766.8±55.0 °C at 760 mmHg
• Flash Point: 417.5±31.5 °C
• Solubility: Insuluble (4.0E-8 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

[1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)-

Professional Introduction to [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- and CAS No. 265116-85-6

[1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by the CAS number 265116-85-6, belongs to a class of molecules known for their unique structural and functional properties. The presence of binaphthalene units in its structure imparts exceptional rigidity and stability, making it a promising candidate for various applications.

The molecular structure of this compound features two binaphthalene cores linked by hydroxyl and methylene bridges. The stereochemistry at the 1R and 1''R positions further enhances its chiral properties, which are crucial for many biological applications. These characteristics have positioned [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- as a key intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent research has highlighted the potential of this compound in the development of novel catalysts and ligands. Its rigid binaphthalene framework provides an ideal platform for designing molecules with specific electronic and steric properties. These attributes are particularly valuable in transition metal catalysis, where precise control over reaction pathways is essential. Studies have demonstrated its efficacy in facilitating asymmetric hydrogenation reactions, a process critical for the synthesis of chiral drugs.

In the realm of pharmaceuticals, [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- has shown promise as a building block for more complex drug molecules. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing metal-organic frameworks (MOFs) with tailored functionalities. These MOFs have potential applications in drug delivery systems, where controlled release mechanisms are paramount.

The compound's unique structural features also make it suitable for optoelectronic applications. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to exhibit strong fluorescence and phosphorescence. The rigid binaphthalene core enhances the compound's stability under various conditions, which is crucial for long-term device performance.

Moreover, [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- has been investigated for its potential role in bioimaging applications. Its fluorescence properties allow it to be used as a fluorescent probe for tracking biological processes in real-time. This capability is particularly valuable in cellular studies and medical diagnostics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the binaphthalene core efficiently. The stereochemical integrity at the 1R and 1''R positions is achieved through careful selection of chiral auxiliaries or catalysts.

Industrial-scale production of [1,1'-Binaphthalene]-2,2'-diol,3,3''-[oxybis(methylene)]bis-, (1R,1''R)- faces challenges related to yield optimization and cost-effectiveness. However， ongoing research efforts are focused on developing more efficient synthetic routes that minimize waste and reduce production costs. These advancements are crucial for making this compound more accessible for commercial applications.

The environmental impact of producing and using this compound is another area of concern. Efforts are being made to develop greener synthetic methods that reduce reliance on hazardous reagents and solvents. Such initiatives align with global efforts to promote sustainable chemistry practices.

In conclusion，[1，1'-Binaphthalene]-2，2'-diol，3，3''-[oxybis(methylene)]bis-，(lR，l''R)- represents a significant advancement in the field of organic chemistry with diverse applications spanning pharmaceuticals、materials science、and optoelectronics。Its unique structural features and functional properties make it a valuable asset for researchers and industry professionals alike。As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in shaping the future of chemical innovation。